Cas no 50915-63-4 (3-Chloro-[2]naphthoic acid methyl ester)

• Product Name: 3-Chloro-[2]naphthoic acid methyl ester
• CAS No: 50915-63-4
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4935982
• Update Time: 2025-11-03

3-Chloro-[2]naphthoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-chloro-[2]naphthoic acid methyl ester
• Methyl 3-chloro-2-naphthoate
• methyl 3-chloronaphthalene-2-carboxylate
• ClC=1C(=CC2=CC=CC=C2C=1)C(=O)OC
• 3-Chloro-[2]naphthoic acid methyl ester

• Inchi： 1S/C12H9ClO2/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h2-7H,1H3
• InChI Key： PITONGKZJTUMGD-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CC=CC2=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-[2]naphthoic acid methyl ester

Comprehensive Overview of 3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4)

3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chlorinated naphthalene core and a methyl ester functional group, makes it a versatile building block for various chemical applications. Researchers and industry professionals frequently search for terms like "synthesis of 3-Chloro-[2]naphthoic acid derivatives" or "CAS 50915-63-4 applications", reflecting its growing relevance in synthetic chemistry.

The compound's significance is further highlighted by its role in developing fluorescent dyes and photoactive materials, areas gaining traction due to the global demand for renewable energy technologies. Recent studies explore its potential in organic photovoltaics (OPVs), aligning with the surge in searches for "sustainable chemical precursors" and "eco-friendly naphthalene derivatives". This positions 3-Chloro-[2]naphthoic acid methyl ester as a candidate for green chemistry innovations.

Analytical characterization of CAS No. 50915-63-4 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, methodologies often queried by quality control specialists. The compound's stability under controlled conditions (e.g., inert atmospheres, low humidity) ensures its reliability in multistep synthetic pathways, a topic frequently discussed in forums on "optimizing heterocyclic compound synthesis".

In pharmaceutical contexts, derivatives of 3-Chloro-[2]naphthoic acid methyl ester are investigated for bioactive molecule design, particularly in anti-inflammatory and antimicrobial agent development. This correlates with trending searches like "naphthalene-based drug discovery" and "chlorinated ester pharmacokinetics". Its lipophilicity and electron-withdrawing properties make it valuable for modifying drug bioavailability.

From an industrial perspective, the compound's scalable production and cost-effective purification methods are key focus areas. Manufacturers emphasize catalytic esterification techniques to improve yield, addressing common search queries such as "large-scale naphthoate ester production". Regulatory compliance with REACH and FDA guidelines for intermediate usage further enhances its marketability.

Emerging applications in liquid crystal displays (LCDs) and semiconductor coatings have also been documented, linking 50915-63-4 to the electronics sector. This aligns with the high search volume for "high-performance organic electronic materials", underscoring the compound's interdisciplinary utility. Researchers are particularly interested in its thermal stability and optical clarity in thin-film formulations.

Environmental considerations are increasingly prominent, with studies on biodegradation pathways of naphthalene derivatives like 3-Chloro-[2]naphthoic acid methyl ester. Queries such as "environmental fate of chlorinated aromatics" reflect this trend. Recent advancements in microbial degradation and photocatalytic breakdown offer sustainable disposal solutions, mitigating ecological concerns.

In summary, 3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4) bridges multiple scientific domains, from medicinal chemistry to advanced materials engineering. Its adaptability to modern research needs—coupled with rigorous safety and efficiency standards—ensures its continued prominence in both academic and industrial settings.